Cas no 953903-71-4 ((2-(Piperidin-1-yl)pyridin-3-yl)methanamine)

• Product Name: (2-(Piperidin-1-yl)pyridin-3-yl)methanamine
• CAS No: 953903-71-4
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD31560257
• CID: 1072077
• PubChem ID: 16782412
• Update Time: 2025-08-05

(2-(Piperidin-1-yl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Piperidin-1-yl)pyridin-3-yl)methanamine
• [2-(1-Piperidinyl)-3-pyridinyl]methanamine
• SB41466
• AKOS000138233
• MFCD09729110
• EN300-56301
• 1-[2-(PIPERIDIN-1-YL)PYRIDIN-3-YL]METHANAMINE
• 953903-71-4
• [(2-Piperidin-1-ylpyridin-3-yl)methyl]amine
• SCHEMBL326093
• (2-piperidin-1-ylpyridin-3-yl)methanamine
• [2-(piperidin-1-yl)pyridin-3-yl]methanamine
• LS-12069
• Z239873124
• DB-089432
• ALBB-032502

• MDL： MFCD31560257
• Inchi： 1S/C11H17N3/c12-9-10-5-4-6-13-11(10)14-7-2-1-3-8-14/h4-6H,1-3,7-9,12H2
• InChI Key： KXXQYKLDAVDLNN-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)CN)CCCCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.2Ų

Additional information on (2-(Piperidin-1-yl)pyridin-3-yl)methanamine

Compound CAS No. 953903-71-4: (2-(Piperidin-1-yl)pyridin-3-yl)methanamine

The compound (2-(Piperidin-1-yl)pyridin-3-yl)methanamine with CAS No. 953903-71-4 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a piperidine group and a methanamine moiety. The pyridine ring serves as the central aromatic structure, while the piperidine group introduces a nitrogen-containing six-membered ring, contributing to the molecule's structural complexity and potential bioactivity.

Recent studies have highlighted the importance of (2-(Piperidin-1-yl)pyridin-3-yl)methanamine in drug discovery and development. Its structure makes it an ideal candidate for exploring interactions with various biological targets, such as enzymes, receptors, and ion channels. Researchers have demonstrated that this compound exhibits promising activity in vitro, particularly in modulating key cellular pathways associated with neurodegenerative diseases and cancer.

The synthesis of (2-(Piperidin-1-yl)pyridin-3-yl)methanamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the piperidine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of physical properties, (2-(Piperidin-1-y l)pyridin -3 - yl )meth an amine is known for its moderate solubility in organic solvents and its ability to form stable salts with various acids. These properties make it suitable for formulation into pharmaceutical dosage forms, such as tablets or capsules. Additionally, its thermal stability has been evaluated under different conditions, ensuring its suitability for large-scale manufacturing processes.

One of the most exciting developments involving (2-(Piperidin -1 - yl )py ridi n - 3 - yl )meth an amine is its application in medicinal chemistry as a lead compound for drug design. By modifying the substituents on the pyridine ring or altering the piperidine group, researchers can fine-tune the molecule's pharmacokinetic properties and enhance its bioavailability. For instance, recent studies have shown that substituting the methanamine group with other amine derivatives can significantly improve the compound's ability to cross biological membranes.

Furthermore, computational modeling techniques have been employed to predict the binding affinity of (2-(Piperidin -1 - yl )py ridi n - 3 - yl )meth an amine to various protein targets. These simulations provide valuable insights into the molecule's potential therapeutic applications and guide further experimental investigations. For example, molecular docking studies have revealed that this compound exhibits strong binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as hypertension or anxiety disorders.

In conclusion, (2-(Piperidin -1 - yl )py ridi n - 3 - yl )meth an amine (CAS No. 953903 -71 -4) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthesis and computational modeling, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to unfold, this compound is likely to play an increasingly important role in shaping future innovations in medicine and materials science.